Knowing the stability of drugs is important to ensure accurate and reliable results of drug concentrations. This study evaluated the stability of ten new psychoactive substances (NPSs) in urine and methanol/water at different storage temperatures. Quantitative analyses were performed using liquid chromatography-tandem mass spectrometry. Three replicates of each storage condition were analyzed at day 0 and after 7, 14-, 30-, 60-, and 90 days with storage at +25°C, +4°C, and −20°C. For each analyte, the percent difference at each time interval from day 0 was calculated for each storage condition. Para-methoxyamphetamine (PMA), para-methoxymethamphetamine (PMMA), deschloroketamine (DCK), and 2-fluorodeschloroketamine (2-FDCK) were stable in urine, even when stored for 90-day periods at various temperatures. For synthetic cathinones, the concentrations declined over time at room temperature (+25°C) in urine but were relatively stable in methanol solvent with 0.1% formic acid. The significant degradation was found at +25°C, and the most excellent stability was shown by samples stored at −20°C. Phenethylamines (PMA and PMMA) and ketamine substitutes (DCK and 2-FDCK) were relatively more stable than synthetic cathinones (mephedrone, butylone, pentylone, ephylone, 4-MEAPP, and eutylone).

The study showed the ability to synthesize environmentally friendly silver nanoparticles (AgNPs) using extracts from Wrightia tinctoria seeds and Acacia chundra stems. Surface plasmon resonance peaks in the UV-Vis absorption spectra of both plant extracts verified AgNP synthesis. The structural and morphological properties of the AgNPs were investigated using analytical techniques such as XRD, FTIR, TEM, and EDAX. The AgNPs have an FCC crystalline structure, according to XRD study, and their sizes range from 20 to 40 nm, according to TEM images. Based on the results, these plant extracts have been identified as suitable bioresources for AgNP production. The study also showed that both AgNPs had significant levels of antibacterial activity when tested on four different microbial strains using the agar-well diffusion method. The bacteria tested included two Gram-positive strains (Staphylococcus aureus and Micrococcus luteus) and two Gram-negative strains (Proteus vulgaris and Escherichia coli). Furthermore, the AgNPs were found to have a significant anticancer effect on MCF-7 cell lines, suggesting that they may be useful in therapeutic applications. Overall, this research highlights the potential of the plant extracts considered as a source for synthesizing eco-friendly AgNPs with potential applications in medicine and other fields.

Water treatment is the primary consideration before utilizing water for different purposes. Surface water is highly vulnerable to pollution, either due to natural or anthropogenic processes. The main targets of this study were to investigate surface water treatment using Moringa Oleifera (MO), the electrocoagulation process (EC), and the Moringa Oleifera assisted electrocoagulation process (MOAEC). The Moringa Oleifera, EC process, and Moringa Oleifera-assisted EC process are effective mechanisms for the removal of COD (Chemical Oxygen Demand), BOD (Biological Oxygen Demand), TDS (Total Dissolved Solids), phosphate, TSS (Total Suspended Solids), and color from surface water. Different operating parameters such as pH (5–11), the dosage of coagulant (0.2–0.5 g), contact time or reaction time (20–50 minutes), current (0.2–0.5 A), and settling time (5–20 minutes) were considered. The maximum removal efficiency using Moringa Oleifera and the EC process was COD (85.48%), BOD (78.50%), TDS (84.5%), phosphate (95.70%), TSS (93.90%), color (94.50%), and COD (90.50%), BOD (87%), TDS (97.50%), phosphate (89.10%), TSS (95.80%), and color (96.15%), respectively. Similarly, with the application of MOAEC, 91.47%, 89.35%, 97.0%, 90.20%, 9.10%, and 95.70% of COD, BOD, TDS, phosphate, TSS, and color were removed, respectively. The EC process and MOAEC were more effective in the removal of COD, BOD, TDS, TSS, and color than using MO. More phosphate was removed using MO than the EC process and MOAEC. Additionally, the effects of different operating parameters were studied on the removal efficiency.

A simple, sensitive, precise, and environmentally safe spectrophotometry method was developed and validated for the determination of organophosphate in various fruits and vegetables using a UV-Visible spectrophotometer using a magnesia mixture. The volume of reagent used for analysis and the stability of the color complex were also optimized. The drug showed a stable white color complex at 420 nm. The greenness of the methods was estimated using an ecoscale (84), the Green Analytical Procedure Index, and AGREE (0.89), which were found to be excellent green method based on spectrophotometric determination. The method was validated using ICH guidelines and has acceptable values for linearity (0.5–2.5 mg/ml), accuracy (98.5–102.5%), precision, robustness, limit of detection (0.16 mg), and limit of quantification (0.486 mg). The concentration of the organophosphate in the analyzed sample was in the range of 0.003 to 2.45 mg. Altogether, the proposed green analytical method was found to be a simple, selective, sensitive, accurate, and ecofriendly method for the analysis of organophosphate in various fruits and vegetables.

Chronic obstructive pulmonary disease (COPD) has high morbidity and mortality and presents a threat to human health worldwide. Numerous clinical trials have confirmed that Bufei Yishen formula (BYF), an herbal medicine, can alleviate the symptoms of COPD by reducing oxidative stress-mediated inflammation. However, the active components of BYF remain unclear. We developed an efficient ultrahigh-performance liquid chromatography Q-Extractive Orbitrap mass spectrometry method to identify the composition of BYF and determine its antioxidant profile through an offline screening strategy based on 1,1-diphenyl-2-trinitrophenylhydrazine (DPPH)-liquid chromatography-mass spectrometry. In total, 189 compounds were identified in BYF extract, including 83 flavonoids, 24 lignans, 20 alkaloids, 15 saponins, 11 terpenoid, 10 saccharides, eight lipids, seven organic acids, two coumarins, two amino acids, and seven other compounds. Among them, 79 compounds were found to have a potential antioxidant activity. In vitro validation indicated that the free radical scavenging activities of rosmarinic acid and calycosin were similar to that of the positive control (DPPH IC50 = 25.72 ± 1.02 and 147.23 ± 25.12 μg/mL, respectively). Furthermore, calycosin had a high content in serum after the oral administration of BYF, indicating that calycosin might be the major antioxidant compound in BYF.

A novel pressurized flow system for circular thin-layer chromatography (PC-TLC) has been successfully established and employed for the separation of amino acids, dyes, and pigments for safe medical imaging applications. In this system, the mobile phase is applied to a regular TLC plate through the tube and needle of an intravenous infusion set. The needle was fused in a hole underneath the center of the plate, while the second side end of the tube was connected to a microburette containing the solvent. This new assembly proved itself better in terms of separation time (within 5 minutes) and controlled flow of the solvent and horizontal movement of analyte components over chromatograms with better separation and Rf values (glutamine: 0.26, valine: 0.44, phenylalanine: 0.60, chlorophyll a: 0.52, chlorophyll b: 0.43, xanthophyll: 0.18, carotenoid: 0.97, and pheophytin: 0.60) when a number of samples of amino acids, dyes, and pigments were separated by the developed apparatus and the conventional TLC procedure. The developed method was found distinctly rapid, precise, and eco-friendly (less solvent consuming) as compared to traditional ascending TLC.

Teff [Eragrostis tef (Zuccagni) Trotter] is a cereal grain originating in Ethiopia as a staple food for millions of people. Its grain is a gluten-free superfood and got acceptance as a medicinal ingredient. Therefore, it is worthwhile to determine the antioxidative activities and L-ascorbic acid contents of teff grain and its baked food (injera). This study aimed to determine the ascorbic acid contents and antioxidant activities in the aqueous extract of the white and brown teff grains and their injera samples using iodimetric titration and UV-Vis spectrophotometric methods, respectively. The ascorbic acid contents in the white and brown teff ranged from 67.9–112.6 mg/100 g and 69.2–117.2 mg/100 g, respectively, and those in injera of the selected teff samples ranged from 30.5–32.9 mg/100 g and 37.3–43.0 mg/100 g, respectively. The antioxidant activities ranged from 1.26–7.04 μmol AAE/g for the white teff grains, 1.44–6.29 μmol AAE/g for the brown teff grains, 1.81–2.47 μmol AAE/g for white teff injera, and 3.89–4.86 μmol AAE/g for the brown teff injera samples. Findings of the present study have revealed that white teff and brown teff grains and their injera were found to have a higher content of ascorbic acid than commonly consumed grains and vegetables. No significant difference (α = 0.05) has been observed between the two varieties of teff grains with respect to the ascorbic acid content and antioxidant activities. However, there was a statistically significant difference (α = 0.05) in the ascorbic acid content and antioxidant activities between the teff grains and their injera samples. Therefore, this study indicated that teff grains and injera are rich in ascorbic acid content and antioxidant activities as compared to other cereal grains and are very crucial for human nutrition and health.

Drinking water quality is fundamental to human physiology and health. The aim of this study was to assess the quality of drinking water in Gazer Town and selected kebele, in south Ari district, South Omo zone, Southern Ethiopia. A total of four drinking water samples were collected from densely populated urban areas of the Gazer Town and one rural Kebele. All the collected samples were analyzed for eight heavy metals, (Cd, Co, Cu, Cr, Fe, Mn, Pb, and Zn) using standard procedures. The results were compared with other national and international standards. Among the analyzed samples, drinking water samples collected from selected kebele (Aynalem kebele), show mean concentrations heavy metals in (μg/L), (Mn (973 ± 10), Cu (1068 ± 1.5), Cr (2785 ± 25), Fe (4302 ± 15), Cd (1218 ± 18), Pb (720 ± 12), Co (1478 ± 3), and Zn (1790 ± 5)), and the results revel except, Co and Zn metals, all show concentrations higher than the national and international standards (such as USEPA (2008), WHO (2011), and New Zealand) recommended values. Among the eight heavy metals analyzed from drinking waters in Gazer Town, Cd and Cr were below the method detection than that of all sampling area. However, the concentration of Mn, Pb, Co, Cu, Fe, and Zn were ranged from mean values of 9 μg/L, 17.6 μg/L, 7.6 μg/L, 12 μg/L, 765 μg/L, and 494 μg/L, respectively. Except Pb metals, the analyzed metals in waters were below the currently recommended guidelines for drinking. Therefore, the government should adopt some treatment technologies such as sedimentation and aeration to minimize the concentration of zinc for safe drinking the water to the community of Gazer Town.

Adrenergic beta-2-receptor (ADRB2) is highly expressed in various tissue cells, affecting the susceptibility, development, and drug efficacy of diseases such as bronchial asthma and malignant tumor. However, the transcriptional regulatory mechanism of the human ADRB2 gene remains unclear. This study aimed to clarify whether E2F transcription factor 1 (E2F1) was involved in the transcriptional regulation of the human ADRB2 gene. First, the 5′ flanking region of the human ADRB2 gene was cloned, and its activity was detected using A549 and BEAS-2B cells. Second, it was found that the overexpression of E2F1 could increase promoter activity by a dual-luciferase reporter gene assay. In contrast, treatment of knockdown of E2F1 significantly resulted in a decrease in its promoter activity. Moreover, mutation of the binding site of E2F1 greatly reduced the potential of human ADRB2 promoter transcriptional activity to be regulated by E2F1 overexpression and knockdown. Additionally, by real-time quantitative PCR and Western blot analysis, we demonstrated that overexpression of E2F1 elevated the ADRB2 mRNA expression and protein levels while si-E2F1 reduced its expression. Finally, the consequence of the chromatin immunoprecipitation assay showed that E2F1 was able to bind to the promoter region of ADRB2 in vivo. These results confirmed that E2F1 upregulated the expression of the human ADRB2 gene.

Use of smartphone-based spectroscopy is showing a constant growth since last year. It presents the advantage of being widely available for everyone. The most important thing is that it is still a low-cost method adapted to the education context. However, as all analytical methods, it should be validated to ensure the reliability of its results. In this study, we present the steps of the validation process with its statistical tests applied to the dosage of di-iode. Shapiro–Wilk test revealed that our method has a random character. Homogeneity of variance analyses using the Cochran test confirmed the precision of the method. The Fisher test revealed the linearity of the model of correlation between I2 concentration and the response. The relation between response and concentration is A = 1000 C + 0.002. From the parameters of the linear regression of the model, we deduced the limits of quantification and XLq = 4·10−5 mol·L−1 and XLd = 1·10−5 mol·L−1. Thanks to tightness of the sample, the method of I2 dosage was successfully applied in iodine quantification to monitor acetone iodination during time in the context of kinetic studies with minimum system trouble. Being low cost, this method can facilitate access to physical methods in educational laboratories.